2004-70-8

1,3-Pentadiene

In Stock

• CAS RN:
• 2004-70-8

• Formula:
• CH2(CH)3CH3
  C5H8

• InChI:
• InChI=1S/C5H8/c1-3-5-4-2/h3-5H,1H2,2H3/b5-4+

• InChIKey:
• PMJHHCWVYXUKFD-SNAWJCMRSA-N

• Trans-1,3-Pentadiene spectra is recorded in the 5000-17500 cm(-1) region with conventional and intracavity laser photoacoustic spectroscopy. It can be determined by the spectrophotometric method based on the Diels-Alder reaction. In this reaction, cisoid 1,3-dienes and tetracyanoethylene (TCNE) react with an aromatic-TCNE pi-complex.
  1,3-pentadiene appears as a clear colorless liquid with an acrid odor. A dangerous fire risk. Vapors are irritating to the eyes and respiratory system. Subject to polymerization if heated or contaminated. If the polymerization takes place inside a container, the container may violently rupture. Insoluble in water. Used to make intermediates and polymers.
  (E)-1,3-pentadiene is an alkadiene consisting of pentane with the two double bonds located at positions 1 and 3.
  

N-(3,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide

In Stock

• CAS RN:
• 942004-70-8

• Formula:
• C21H21N3O5

• InChI:
• InChI=1S/C21H21N3O5/c1-13-7-5-6-8-15(13)24-19(25)12-18(29-4)20(23-24)21(26)22-14-9-10-16(27-2)17(11-14)28-3/h5-12H,1-4H3,(H,22,26)

• InChIKey:
• OSCRBBZAWJDLHX-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.